BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to D&C Green No. 5
(Cl 61570)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Green 5

Cat. No.: B1171522

Introduction

D&C Green No. 5, designated as Cl 61570 in the Colour Index International, is a synthetic dye
belonging to the anthraquinone class of compounds. Also known by its chemical name, Alizarin
Cyanine Green F, it is widely utilized in the pharmaceutical, cosmetic, and medical device
industries for its vibrant green hue and stable chemical properties.[1][2][3][4] This technical
guide provides a comprehensive overview of the chemical structure, properties, and common
applications of D&C Green No. 5, with a focus on its relevance to researchers, scientists, and

professionals in drug development.
Chemical Structure and Identification

D&C Green No. 5 is a sodium salt of a substituted anthraquinone. The core of its structure is
the 9,10-dioxoanthracene moiety, which is responsible for its chromophoric properties. The
vibrant green color arises from the specific substitutions on this anthraquinone core.

The IUPAC name for the parent acid of D&C Green No. 5 is 2,2'-[(9,10-dihydro-9,10-dioxo-1,4-
anthracenediyl)diimino]bis(5-methyl-benzenesulfonic acid).[3] The commercial dye is the

disodium salt of this acid.
Chemical and Physical Properties

D&C Green No. 5 is a dark blue-green to black powder in its solid form.[5] It is soluble in water,
with a reported solubility of 36 g/L at 20°C, and also soluble in ethanol.[5][6] The compound is
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valued for its stability under various conditions, making it a reliable colorant in a range of
formulations.

Property Value Reference
Cl Name Acid Green 25 [4]
Cl Number 61570 [2][4]
CAS Number 4403-90-1 [2][3]
Molecular Formula C28H20N2Na208S2 [21[31[7]
Molecular Weight 622.57 g/mol [2][3]1[71[8]
Appearance Dark blue-green to black 5]

powder
Melting Point 235-238°C [5]
Solubility in Water 36 g/L (20°C) [5]

Absorption Maximum (Amax) in
Water

639.0 to 643.0 nm

Experimental Protocols

A common application of D&C Green No. 5 in a research context is as a biological stain. Below
is a representative protocol for its use in staining histological sections.

Histological Staining with D&C Green No. 5 (Acid Green 25)

Objective: To stain cytoplasm and connective tissue in formalin-fixed, paraffin-embedded tissue
sections.

Materials:

o Deparaffinized and rehydrated tissue sections on glass slides

e D&C Green No. 5 (Acid Green 25) staining solution (0.5% w/v in 1% acetic acid)
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e Weigert's iron hematoxylin solution

e Acid alcohol (1% HCI in 70% ethanol)

e Scott's tap water substitute (optional, for bluing)

o Graded ethanol series (70%, 95%, 100%)

e Xylene or other clearing agent

e Mounting medium and coverslips

Procedure:

o Deparaffinization and Rehydration:

1. Immerse slides in xylene for 2 changes, 5 minutes each.

2. Transfer slides to 100% ethanol for 2 changes, 3 minutes each.

3. Transfer slides to 95% ethanol for 2 changes, 3 minutes each.

4. Transfer slides to 70% ethanol for 3 minutes.

5. Rinse slides in running tap water.

* Nuclear Staining:

H

. Stain in Weigert's iron hematoxylin for 10 minutes.

2. Rinse in running tap water for 5 minutes.

3. Differentiate in acid alcohol for 10-30 seconds.

4. Rinse in running tap water.

5. Blue in Scott's tap water substitute for 1-2 minutes or in running tap water for 10 minutes.

6. Rinse in running tap water.
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» Counterstaining:
1. Stain in D&C Green No. 5 solution for 3-5 minutes.
2. Rinse briefly in 1% acetic acid.
e Dehydration and Mounting:
1. Dehydrate through 95% ethanol and 2 changes of 100% ethanol, 2 minutes each.
2. Clear in 2 changes of xylene, 3 minutes each.
3. Mount with a permanent mounting medium and apply a coverslip.
Results:
* Nuclei: Blue/black
e Cytoplasm, muscle, collagen: Shades of green
Visualization of Experimental Workflow

The following diagram illustrates the workflow for the histological staining protocol described
above.
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Caption: Workflow for histological staining using D&C Green No. 5.
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Applications in Research and Drug Development

Beyond its use as a general histological stain, D&C Green No. 5 finds application in several
areas relevant to drug development:

o Medical Device Coloration: It is used to color surgical sutures and other medical devices
where biocompatibility is required.

e Pharmaceutical Formulations: It serves as a colorant in drug coatings and capsules for
identification and aesthetic purposes.

e In Vitro Assays: In some instances, it can be used as a counterstain in cell-based assays to
visualize cellular morphology.

Safety and Regulation

D&C Green No. 5 is approved for use in drugs and cosmetics by regulatory agencies such as
the U.S. Food and Drug Administration (FDA). However, its use is restricted to external
applications and certain medical devices. It is considered safe for its approved uses, though
high concentrations may cause skin irritation in sensitive individuals.[1] As with any chemical, it
is essential to consult the Safety Data Sheet (SDS) and relevant regulatory guidelines before
use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1171522#what-is-green-5-chemical-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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